Cas no 22899-59-8 (4-(2-methylphenyl)-1,2,5-oxadiazol-3-amine)

• Product Name: 4-(2-methylphenyl)-1,2,5-oxadiazol-3-amine
• CAS No: 22899-59-8
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 1412416
• PubChem ID: 14021893
• Update Time: 2025-06-08

4-(2-methylphenyl)-1,2,5-oxadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazol-3-amine, 4-(2-methylphenyl)-
• 4-(2-methylphenyl)-1,2,5-oxadiazol-3-amine
• EN300-101063
• DTXSID50554407
• AKOS011791522
• AKOS016910680
• 22899-59-8
• Z992248560
• CS-0222008

• Inchi： 1S/C9H9N3O/c1-6-4-2-3-5-7(6)8-9(10)12-13-11-8/h2-5H,1H3,(H2,10,12)
• InChI Key： DWWWZYSTWIXEAJ-UHFFFAOYSA-N
• SMILES： O1N=C(C(C2C=CC=CC=2C)=N1)N

Computed Properties

• Exact Mass: 175.07467
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.94

Additional information on 4-(2-methylphenyl)-1,2,5-oxadiazol-3-amine

Comprehensive Overview of 4-(2-methylphenyl)-1,2,5-oxadiazol-3-amine (CAS No. 22899-59-8)

4-(2-methylphenyl)-1,2,5-oxadiazol-3-amine, with the CAS number 22899-59-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic amine, featuring an oxadiazole core, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its unique structural properties, which make it a promising candidate for developing novel therapeutic agents.

The compound's molecular structure combines a 2-methylphenyl group with a 1,2,5-oxadiazol-3-amine moiety, creating a versatile scaffold for chemical modifications. This flexibility allows scientists to explore its interactions with biological targets, such as enzymes and receptors, which is crucial for designing next-generation pharmaceuticals. Recent studies have highlighted its potential in addressing antibiotic resistance, a pressing global health concern, by targeting bacterial mechanisms that are less prone to mutation.

In the context of sustainable chemistry, 4-(2-methylphenyl)-1,2,5-oxadiazol-3-amine has been investigated for its role in green synthesis methods. With growing interest in eco-friendly manufacturing, researchers are optimizing its production to minimize waste and energy consumption. This aligns with the broader industry shift toward green chemistry principles, which prioritize environmental safety and resource efficiency.

Another area of exploration is the compound's potential in material science. Its oxadiazole ring system exhibits interesting electronic properties, making it a candidate for organic semiconductors and light-emitting diodes (OLEDs). As the demand for flexible electronics and energy-efficient displays grows, compounds like 22899-59-8 are gaining traction in advanced material research.

From a synthetic chemistry perspective, 4-(2-methylphenyl)-1,2,5-oxadiazol-3-amine serves as a valuable intermediate. Its reactivity allows for the creation of diverse derivatives, enabling researchers to fine-tune properties such as solubility, stability, and bioactivity. This adaptability is critical for drug development pipelines, where small structural changes can significantly impact efficacy and safety.

In summary, CAS No. 22899-59-8 represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its study addresses contemporary challenges like drug resistance and sustainable production, making it a relevant topic for both academic and industrial research. As scientific advancements continue, this compound is poised to play a pivotal role in innovation across multiple disciplines.